Cas no 2096997-30-5 (Phenol, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(1,3-dioxan-2-yl)-)

• Product Name: Phenol, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(1,3-dioxan-2-yl)-
• CAS No: 2096997-30-5
• MF: C₁₅H₂₁BO₅
• MW: 292.135245084763
• MDL: MFCD07777050
• CID: 5193672
• Update Time: 2026-03-05

Phenol, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(1,3-dioxan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(1,3-dioxan-2-yl)-

• MDL： MFCD07777050
• Inchi： 1S/C15H21BO5/c1-15(2)9-20-16(21-10-15)11-4-5-13(17)12(8-11)14-18-6-3-7-19-14/h4-5,8,14,17H,3,6-7,9-10H2,1-2H3
• InChI Key： LZPIEKGQOJFDDL-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(B2OCC(C)(C)CO2)C=C1C1OCCCO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on Phenol, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(1,3-dioxan-2-yl)-

Phenol, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(1,3-dioxan-2-yl)-: A Key Compound in Pharmaceutical and Materials Science

Phenol, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(1,3-dioxan-2-yl)- (CAS No. 2096997-30-5) represents a novel class of boronic acid derivatives with significant potential in drug discovery and functional material development. This compound is characterized by its unique molecular architecture, which combines phenolic hydroxyl groups with boronic ester functionalities and cyclohexane ring systems. The presence of these structural elements enables the compound to participate in diverse chemical reactions, including Suzuki coupling, Hartwig amination, and click chemistry, making it a versatile building block for synthetic chemists.

Recent studies have highlighted the synthetic utility of this compound in the preparation of biologically active molecules. For instance, 1,3-dioxan-2-yl moieties are known to enhance water solubility and bioavailability, while the 5,5-dimethyl-1,3,2-dioxaborinan-2-yl group provides a stable platform for functional group modification. These properties make the compound particularly attractive for applications in targeted drug delivery and polymer science. Researchers have also explored its role in green chemistry, leveraging its low environmental impact compared to traditional boronic acid derivatives.

The 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(1,3-dioxan-2-yl)-phenol structure is notable for its steric hindrance and electronic effects, which influence its reactivity and selectivity in chemical transformations. The dioxan ring introduces additional steric bulk, while the boronic ester group serves as a protecting group in certain synthetic pathways. This dual functionality allows the compound to act as both a reactive intermediate and a structural scaffold in complex molecule synthesis.

Recent advancements in computational chemistry have provided insights into the molecular dynamics of this compound. Molecular modeling studies suggest that the phenolic hydroxyl group can engage in hydrogen bonding with biomolecular targets, such as proteins and nucleic acids, enhancing its drug-like properties. These findings align with experimental data from in vitro assays, where the compound demonstrated moderate cytotoxicity against cancer cell lines, including breast cancer and prostate cancer models.

One of the most promising applications of Phenol, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(1,3-dioxan-2-yl)- is in the development of antioxidant agents. The phenolic hydroxyl group is known to scavenge free radicals, while the boronic ester moiety may contribute to metal chelation. This dual functionality has led to its investigation as a potential therapeutic agent for oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Researchers have also explored the nanomaterial applications of this compound. The dioxan ring can serve as a linker for nanoparticle functionalization, enabling the creation of targeted drug delivery systems. For example, studies have demonstrated the ability of Phenol, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(1,3-dioxan-2-yl)- to form self-assembled monolayers on metal surfaces, which could be useful in surface engineering and biosensor development.

The synthetic accessibility of this compound has been a focus of recent organic chemistry research. Various catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to synthesize the compound efficiently. These methods often involve alkylboronic acid derivatives and aromatic electrophiles, highlighting the importance of electrophilic substitution in its formation. The green chemistry aspect of this synthesis has also been emphasized, with efforts to minimize waste generation and energy consumption.

In the context of pharmaceutical development, the compound's hydrophilic nature and low molecular weight make it a candidate for oral drug delivery. However, challenges such as poor membrane permeability and metabolic instability remain areas of active research. To address these issues, structure-based drug design approaches are being employed to optimize the compound's bioavailability and target specificity.

Overall, Phenol, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-(1,3-dioxan-2-yl)- stands out as a multifunctional compound with broad applications in chemistry, pharmacology, and materials science. Its unique structural features and reactivity profile position it as a valuable tool for future innovative research in these fields.